Cas no 91598-91-3 (6-Hydroxy-N-Acetyl-1-Aminopyrene)

6-Hydroxy-N-Acetyl-1-Aminopyrene is a fluorescent derivative of pyrene, commonly utilized as a biochemical probe in research applications. Its key advantages include strong fluorescence properties, making it suitable for labeling and detection in analytical chemistry and molecular biology studies. The acetylated amino group enhances stability, reducing susceptibility to degradation under experimental conditions. This compound is particularly valuable in fluorescence spectroscopy and microscopy due to its high quantum yield and sensitivity to environmental changes. Its structural features allow for selective conjugation with biomolecules, facilitating applications in protein and nucleic acid labeling. The compound’s well-characterized spectral properties ensure reliable performance in quantitative assays.

6-Hydroxy-N-Acetyl-1-Aminopyrene structure

91598-91-3 structure

Product Name:6-Hydroxy-N-Acetyl-1-Aminopyrene

CAS No:91598-91-3

MF:C₁₈H₁₃NO₂

MW:275.301324605942

CID:807736

PubChem ID:150347

Update Time:2025-05-28

6-Hydroxy-N-Acetyl-1-Aminopyrene Chemical and Physical Properties

Names and Identifiers

- Acetamide,N-(6-hydroxy-1-pyrenyl)-
- N-(6-hydroxypyren-1-yl)acetamide
- N-(6-Hydroxy-1-pyrenyl)acetamide
- 91598-91-3
- DTXSID80238642
- 6-hydroxy-N-acetylaminopyrene
- CCRIS 7736
- ACETAMIDE,N-(6-HYDROXY(PYREN-1-YL))-
- 6-Hydroxy-N-Acetyl-1-Aminopyrene
- Acetamide, N-(6-hydroxy-1-pyrenyl)-
- 1-Pyrenol, 6-acetamido-
- 1-Acetamidopyren-6-ol
- Inchi： 1S/C18H13NO2/c1-10(20)19-15-8-4-11-3-7-14-16(21)9-5-12-2-6-13(15)17(11)18(12)14/h2-9,21H,1H3,(H,19,20)
- InChI Key： VCLWCBGOALUALI-UHFFFAOYSA-N
- SMILES： OC1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)NC(C)=O

Computed Properties

Exact Mass: 275.094628657g/mol
Monoisotopic Mass: 275.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 423
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 49.3Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H714840-1mg	6-Hydroxy-N-Acetyl-1-Aminopyrene	91598-91-3	1mg	$207.00	2023-05-18
TRC	H714840-5mg	6-Hydroxy-N-Acetyl-1-Aminopyrene	91598-91-3	5mg	$896.00	2023-05-18
TRC	H714840-10mg	6-Hydroxy-N-Acetyl-1-Aminopyrene	91598-91-3	10mg	$1642.00	2023-05-18
TRC	H714840-25mg	6-Hydroxy-N-Acetyl-1-Aminopyrene	91598-91-3	25mg	$ 3000.00	2023-09-07